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Compound of Interest

Compound Name: Aminoacetonitrile bisulfate

Cat. No.: B086804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the experimental procedures involving

aminoacetonitrile bisulfate, a versatile chemical intermediate with applications in

pharmaceutical research and development. The following sections detail its synthesis, chemical

properties, and potential applications, supported by experimental protocols and data.

Chemical Properties and Data
Aminoacetonitrile bisulfate is the bisulfate salt of aminoacetonitrile. It is a white to beige-

yellow crystalline powder.[1][2] Key chemical data are summarized in the table below.
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Property Value Reference

Molecular Formula C₂H₄N₂·H₂SO₄ [1]

Molecular Weight 154.14 g/mol [1]

CAS Number 151-63-3 [1][2]

Melting Point 123.0°C to 125.0°C [1]

Purity ≥97.5% (Titration with NaOH) [2]

Appearance

White to yellow to light beige

crystalline powder or crystals

and/or chunks

[2]

Applications in Pharmaceutical Research
Aminoacetonitrile and its derivatives have been a subject of interest in medicinal chemistry,

primarily due to their role as building blocks for more complex molecules and their inherent

biological activities.

Anthelmintic Agents: A significant application of aminoacetonitrile derivatives is in the

development of new anthelmintic drugs.[3] Research has shown that this class of

compounds exhibits high activity against parasitic nematodes, including strains resistant to

existing broad-spectrum anthelmintics.[3]

Precursor for Amino Acid Synthesis: Aminoacetonitrile is a direct precursor to glycine, an

essential amino acid used in various pharmaceutical formulations and as a building block in

drug synthesis.[4][5] The bisulfate salt provides a stable form of aminoacetonitrile for such

synthetic transformations.

Scaffold for Novel Therapeutics: The aminoacetonitrile scaffold can be modified to create

libraries of compounds for screening against various therapeutic targets. Its simple structure

allows for diverse chemical modifications to explore structure-activity relationships.

Experimental Protocols
Protocol 1: Synthesis of Aminoacetonitrile Bisulfate
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This protocol is based on the alcoholysis of methyleneaminoacetonitrile.[4]

Materials:

Methyleneaminoacetonitrile

95% Sulfuric acid

95% Ethyl alcohol

Ice

Conical flask (250 mL, wide-mouthed)

Rubber stopper

Refrigerator

Filtration apparatus

Procedure:

Prepare a solution of 51.5 g (0.5 mole) of 95% sulfuric acid in 125 cc of 95% ethyl alcohol in

a 250-cc conical flask. Maintain the temperature at 45–50°C.

To this solution, add 34 g (0.5 mole) of methyleneaminoacetonitrile.

Immediately close the flask with a rubber stopper and shake vigorously. An exothermic

reaction will occur, raising the temperature by 10–15°C.

The mixture will separate into two layers, and crystallization of aminoacetonitrile hydrogen

sulfate will begin.

Continue to shake the mixture intermittently to prevent the formation of a hard crystalline

cake.

Store the mixture overnight in a refrigerator at 0–5°C.

Filter the crystalline salt and wash it with a minimal amount (20–25 cc) of ice-cold alcohol.
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The expected yield is between 57–62 g (75–81% of the theoretical amount).[4]

Protocol 2: Synthesis of Aminoacetonitrile from
Glycolonitrile
This method describes the formation of an aqueous solution of aminoacetonitrile.[5][6]

Materials:

Glycolonitrile (e.g., 50 wt% aqueous solution)

Ammonia (e.g., 28 wt% aqueous solution)

Formic acid

Ammonium sulfite monohydrate

Glass autoclave with stirrer and thermometer

Procedure:

Charge a glass autoclave with 500g of 28 wt% aqueous ammonia solution and 2.2g of

ammonium sulfite monohydrate.

Seal the autoclave and heat the mixture to 50°C.

Separately, add 1.5g of formic acid to 184g of a 50 wt% aqueous glycolonitrile solution.

Feed the glycolonitrile solution into the heated ammonia solution over 1 hour.

Maintain the reaction temperature at 50°C for an additional hour to complete the reaction.

The resulting product is an aqueous solution of aminoacetonitrile. A typical yield is around

96%.[6]

Visualizing the Synthesis Workflow
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The following diagram illustrates the general workflow for the synthesis of aminoacetonitrile
bisulfate and its subsequent hydrolysis to glycine.

Workflow: Synthesis of Aminoacetonitrile Bisulfate and Glycine

Methyleneaminoacetonitrile

Reaction & Crystallization

Sulfuric Acid + Ethanol

Aminoacetonitrile Bisulfate

Filtration & Washing

Hydrolysis

Barium Hydroxide

Glycine

Purification

Click to download full resolution via product page

Caption: Synthesis and subsequent hydrolysis of aminoacetonitrile bisulfate.

Safety Precautions
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Aminoacetonitrile bisulfate is an irritant.[7] Handle with appropriate personal protective

equipment (PPE), including gloves and safety glasses. Work in a well-ventilated area. In case

of contact with skin or eyes, rinse thoroughly with water. If irritation persists, seek medical

attention.[7]

Disclaimer: These protocols are intended for informational purposes for qualified individuals.

Appropriate safety precautions should be taken at all times. All procedures should be

performed in a properly equipped laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086804?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

